Cas no 954562-94-8 (4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid)

• Product Name: 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid
• CAS No: 954562-94-8
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• MDL: MFCD09742091
• CID: 4723112
• Update Time: 2025-07-15

4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid
• 4-[(2,2,2-Trifluoroethyl)sulfanyl]benzoic acid
• 4-?[(2,?2,?2-?Trifluoroethyl)?thio]?-benzoic acid
• 4-[(2,2,2-TRIFLUOROETHYL)THIO]BENZOIC ACID

• MDL： MFCD09742091
• Inchi： 1S/C9H7F3O2S/c10-9(11,12)5-15-7-3-1-6(2-4-7)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： IKJKYBFMLUSQDC-UHFFFAOYSA-N
• SMILES： S(CC(F)(F)F)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6

Additional information on 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid

Introduction to 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid (CAS No. 954562-94-8)

4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 954562-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylbenzoic acids, characterized by the presence of a sulfur atom bonded to two carbon atoms in the trifluoroethyl group and a carboxylic acid moiety attached to a benzene ring. The introduction of fluorine atoms into the molecular structure enhances its electronic properties and metabolic stability, making it a promising candidate for various biological and chemical applications.

The structure of 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid consists of a benzene ring substituted with a sulfonyl group linked to a trifluoroethyl chain. The trifluoroethyl group contributes to the compound's lipophilicity while maintaining a degree of hydrophilicity due to the polar sulfonyl group. This balance between lipophilicity and hydrophilicity is crucial for drug design, as it influences solubility, permeability, and bioavailability. The carboxylic acid functionality further enhances its reactivity, allowing for various chemical modifications and derivatization strategies.

In recent years, 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid has been extensively studied for its potential applications in pharmaceuticals. One of the most notable areas of research is its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The unique electronic properties of the trifluoroethyl group make it an excellent scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to its incorporation into several drug candidates targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent studies have highlighted the pharmacological activity of derivatives of 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid. For instance, researchers have demonstrated that certain sulfonylbenzoic acid derivatives exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The fluorinated sulfonyl group plays a critical role in modulating the enzyme's active site, thereby disrupting key signaling pathways that drive tumor growth. These findings have opened new avenues for developing novel anticancer agents with improved efficacy and reduced side effects.

The synthesis of 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include sulfonylation of benzoic acid derivatives followed by introduction of the trifluoroethyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced techniques such as flow chemistry have also been employed to optimize yield and purity while minimizing waste generation. These synthetic methodologies are essential for producing high-quality material suitable for further biological evaluation.

Beyond its pharmaceutical applications, 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid has shown promise in materials science and agrochemical research. Its ability to act as a ligand or intermediate in coordination chemistry has been explored for designing metal-organic frameworks (MOFs) with specific functionalities. Additionally, its structural features make it a valuable building block for developing novel agrochemicals that exhibit improved environmental stability and bioactivity against pests and pathogens.

The biological evaluation of 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid has revealed several interesting properties. In vitro studies have indicated that this compound exhibits moderate cytotoxicity towards certain cancer cell lines while demonstrating low toxicity in normal cells. This selective toxicity makes it an attractive candidate for further development into targeted therapies. Furthermore, preliminary pharmacokinetic studies suggest that it exhibits good oral bioavailability and rapid metabolic clearance, indicating potential for clinical translation.

The future prospects of 4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid are vast and multifaceted. Ongoing research aims to explore its role in drug discovery by synthesizing novel derivatives with enhanced pharmacological properties. Additionally, efforts are being made to optimize synthetic routes for large-scale production while adhering to green chemistry principles. Collaborative initiatives between academia and industry are expected to accelerate the development of new applications for this versatile compound.

In conclusion,4-[(2,2,2-Trifluoroethyl)sulphanyl]benzoic acid (CAS No. 954562-94-8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool for drug design and material science research. As our understanding of its biological activities continues to grow, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and innovative materials.